(3aR,6aR)-tetrahydrofuro[3,4-d]oxazol-2(3H)-one

• IUPAC Name: (3aR,6aR)-3a,4,6,6a-tetrahydro-3H-furo[3,4-d][1,3]oxazol-2-one
• InChI: InChI=1S/C5H7NO3/c7-5-6-3-1-8-2-4(3)9-5/h3-4H,1-2H2,(H,6,7)/t3-,4+/m1/s1
• InChI Key: WOBSKBVWJAJZQL-DMTCNVIQSA-N
• Canonical SMILES: C1C2C(CO1)OC(=O)N2
• Isomeric SMILES: C1[C@@H]2[C@H](CO1)OC(=O)N2
• Molecular Formula: C5H7NO3
• Molecular Weight: 129.11 g/mol

Description

Synthesis Analysis

The synthesis of a compound refers to the methods used to create it in the lab. This can involve various chemical reactions, the use of catalysts, and specific conditions of temperature and pressure.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, its reactivity, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability. Techniques such as mass spectrometry and infrared spectroscopy can be used to analyze these properties.

Scientific Research Applications

Ring Opening Polymerization Catalysts

A study reported the preparation of zinc anilido-oxazolinate complexes that show potential as initiators for ring opening polymerization, highlighting a novel application in polymer science (Chi‐Tien Chen et al., 2007). These complexes could offer a pathway to synthesize polymers with unique properties.

Heterocyclic Derivative Syntheses

Research into palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes has led to the efficient synthesis of various heterocyclic derivatives, including tetrahydrofuran, dioxolane, and oxazoline, showcasing the versatility of this compound in synthesizing complex heterocycles (A. Bacchi et al., 2005).

Antioxidant Activities

A study on the synthesis and characterization of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives evaluated their acidic properties and antioxidant activities, indicating potential applications in pharmaceuticals and material science (H. Yüksek et al., 2008).

Synthesis of Novel Heterocyclic Derivatives

The preparation and characterization of novel disubstituted 1,3-oxazepine-tetra-one derivatives from reactions with Schiff bases and 3-methylfuran-2,5-dione, as well as 3-phenyldihydrofuran-2,5-dione, have been reported, illustrating the synthetic utility of tetrahydrofuro[3,4-d]oxazol-2(3H)-one in creating complex organic molecules (Abdulkareem Hamad Ayfan et al., 2019).

Mechanism of Action

If the compound has biological activity, the mechanism of action refers to how it exerts its effects at the molecular level. This could involve binding to specific proteins, disrupting cellular processes, or a variety of other actions.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This can include toxicity data, potential health effects, precautions for handling and storage, and disposal considerations.